2-(2-Bromophenyl)-3'-iodoacetophenone

• IUPAC Name: 2-(2-bromophenyl)-1-(3-iodophenyl)ethanone
• InChI: InChI=1S/C14H10BrIO/c15-13-7-2-1-4-10(13)9-14(17)11-5-3-6-12(16)8-11/h1-8H,9H2
• InChI Key: NASQUAMMEPWFEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)C2=CC(=CC=C2)I)Br
• Molecular Formula: C14H10BrIO
• DSSTOX Substance ID: DTXSID30642290
• Molecular Weight: 401.04 g/mol
• CAS No.: 898783-84-1

Description

2-(2-Bromophenyl)-3'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10BrIO and its molecular weight is 401.04 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

2-Amino-5-bromo-3-iodoacetophenone and its derivatives serve as crucial synthons in the synthesis of various nitrogen-containing heterocyclic compounds and their annulated derivatives. These compounds, through processes such as palladium-catalyzed Sonogashira cross-coupling and heteroannulation, are instrumental in the creation of novel indoles and their derivatives, highlighting their significance in medicinal chemistry and drug design (Mmonwa & Mphahlele, 2016).

Antioxidant and Antimicrobial Studies

Some bromophenol derivatives, synthesized from compounds like 2-bromoacetophenone, have been studied for their antioxidant activity. Although these compounds show modest antioxidant potency, their potential in medicinal and chemical applications cannot be underestimated due to the structural influence of bromophenol moieties (Brahmana et al., 2021). Similarly, bromophenol derivatives are also explored for their potential antimicrobial properties, indicating their applicability in the development of new antimicrobial agents (Sampal et al., 2018).

Bioconjugation and Comparative Imaging Studies

The compound 2-bromoacetophenone has been utilized in the synthesis of benzophenone-based labeling compounds, which are significant for comparative imaging studies in medical diagnostics. These labeling compounds can be conjugated with biomolecules and labeled with radioisotopes for applications in positron emission tomography (PET) and single-photon computed tomography (SPECT), emphasizing the compound's utility in advanced imaging techniques (Li et al., 2003).

Catalysis and Synthesis

2-Bromophenyl compounds have been used as intermediates in catalysis and synthesis processes, contributing to the development of various organic compounds. For example, 2-bromophenyl isocyanide is utilized to synthesize substituted benzimidazoles, showcasing its role in the creation of complex organic structures (Lygin & Meijere, 2009).

Mechanism of Action

The mechanism of action is typically context-dependent and varies based on the specific reactions the compound is involved in.

Safety and Hazards

The safety and hazards of “2-(2-Bromophenyl)-3’-iodoacetophenone” would depend on its specific properties. Similar compounds can cause skin and eye irritation, and precautions should be taken to avoid inhalation and contact.

Future Directions

The future directions in the research and application of “2-(2-Bromophenyl)-3’-iodoacetophenone” would depend on its specific properties and potential uses. Brominated and iodinated organic compounds are often used in various fields, including organic synthesis and medicinal chemistry.